• BI-671800
    • Cat. No.:
    • B606091
    • CAS No.:
    • 1093108-50-9
    • Molecular Formula:
    • C25H26F3N5O3
    • Molecular Weight:
    • 501.5 g/mol
    Description
    Bi 671800 has been used in trials studying the treatment of Asthma and Rhinitis, Allergic, Perennial.
    BI-671800 is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational ind...
  • Treprostinil Diolamine
    • Cat. No.:
    • B1250309
    • CAS No.:
    • 830354-48-8
    • Molecular Formula:
    • C27H45NO7
    • Molecular Weight:
    • 495.6 g/mol
    Description
    TREPROSTINIL DIOLAMINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2013 and has 2 investigational indications.
    See also: Treprostinil...
  • Quinotolast Sodium
    • Cat. No.:
    • B1662753
    • CAS No.:
    • 101193-62-8
    • Molecular Formula:
    • C17H11N6NaO3
    • Molecular Weight:
    • 370.30 g/mol
    Description
    Quinotolast sodium in the concentration range of 1-100 μg/mL inhibits histamine and LTC4 release in a concentration-dependent manner.
  • AZD1981
    • Cat. No.:
    • B1665938
    • CAS No.:
    • 802904-66-1
    • Molecular Formula:
    • C19H17ClN2O3S
    • Molecular Weight:
    • 388.9 g/mol
    Description
    AZD1981 has been used in trials studying the treatment and basic science of Asthma, Postmenopausal, Pharmakokinetic, Asthma Patients, and Drug Interaction, among others.
    AZD1981 is a small molecule drug with ...
  • CAY10471
    • Cat. No.:
    • B1668647
    • CAS No.:
    • 844639-57-2
    • Molecular Formula:
    • C21H21FN2O4S
    • Molecular Weight:
    • 416.5 g/mol
    Description
    a prostaglandin D2 receptor antagonist;  structure in first source
  • Fevipiprant
    • Cat. No.:
    • B1672611
    • CAS No.:
    • 872365-14-5
    • Molecular Formula:
    • C19H17F3N2O4S
    • Molecular Weight:
    • 426.4 g/mol
    Description
    Fevipiprant has been used in trials studying the treatment of Asthma, Atopic Dermatitis, and Allergic Rhinitis.
    FEVIPIPRANT is a small molecule drug with a maximum clinical trial phase of III (across all indi...
  • Laropiprant
    • Cat. No.:
    • B1674511
    • CAS No.:
    • 571170-77-9
    • Molecular Formula:
    • C21H19ClFNO4S
    • Molecular Weight:
    • 435.9 g/mol
    Description
    Laropiprant is an indolyl carboxylic acid.
    Laropiprant is an ingredient in the EMA-withdrawn product Pelzont.
    Laropiprant is a prostaglandin D2 receptor (DP1) antagonist with niacin-induced vasodilation in...
  • Simenepag
    • Cat. No.:
    • B1681678
    • CAS No.:
    • 910562-15-1
    • Molecular Formula:
    • C23H29NO5S
    • Molecular Weight:
    • 431.5 g/mol
    Description
    Simenepag, also known as AGN-210676, is a small molecule prostaglandin E2 receptor agonist under development for the treatment of glaucoma and ocular hypertension.
  • Treprostinil Palmitil
    • Cat. No.:
    • B3323790
    • CAS No.:
    • 1706528-83-7
    • Molecular Formula:
    • C39H66O5
    • Molecular Weight:
    • 614.9 g/mol
    Description
    TREPROSTINIL PALMITIL is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
  • Crth2-IN-1
    • Cat. No.:
    • B8777224
    • CAS No.:
    • Molecular Formula:
    • C21H21FN2O4S
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Crth2-IN-1 is a useful research compound. Its molecular formula is C21H21FN2O4S and its molecular weight is 416.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Crth2-IN-1 suitable for many...
© Copyright 2025 BenchChem. All Rights Reserved.